Cas no 2229294-97-5 (2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2229294-97-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 6529566
• PubChem ID: 165712587
• Update Time: 2025-06-03

2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione
• EN300-2005740
• 2229294-97-5

• Inchi： 1S/C8H15NO4S/c1-8(2)7(3-5-9(10)11)4-6-14(8,12)13/h7H,3-6H2,1-2H3
• InChI Key： QUPIVPFWXKFLEU-UHFFFAOYSA-N
• SMILES： S1(CCC(CC[N+](=O)[O-])C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Additional information on 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione (CAS No. 2229294-97-5)

2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione (CAS No. 2229294-97-5) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. The compound belongs to the class of sulfone derivatives, which are known for their diverse biological activities and applications in drug discovery. Its nitroethyl and thiolane moieties contribute to its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfone-based compounds has surged due to their potential in developing novel therapeutics. Researchers are particularly intrigued by the 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione structure, as it offers a promising scaffold for designing enzyme inhibitors and antimicrobial agents. The compound's CAS No. 2229294-97-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione involves multi-step organic reactions, including nitroalkane incorporation and sulfonation processes. Its nitroethyl group enhances its electrophilic properties, enabling it to participate in Michael addition reactions, a feature highly sought after in drug design. This compound's stability under physiological conditions further boosts its appeal for biomedical applications.

From an environmental perspective, sulfone derivatives like CAS No. 2229294-97-5 are being explored for their biodegradability and low toxicity profiles. This aligns with the global shift toward green chemistry and sustainable manufacturing practices. Industries are increasingly adopting such compounds to reduce hazardous waste, addressing the rising consumer demand for eco-friendly products.

In the agrochemical sector, 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione is investigated for its potential as a plant growth regulator or pesticide intermediate. Its ability to modulate biochemical pathways in plants could lead to breakthroughs in crop yield optimization, a critical topic amid global food security challenges. The compound's nitro-functionalized structure is particularly advantageous for targeting specific pests without harming beneficial organisms.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 2229294-97-5, ensuring its purity and consistency for research applications. The compound's spectral data is often referenced in peer-reviewed journals, highlighting its importance in analytical chemistry. Researchers also rely on computational modeling to predict its interactions with biological targets, a method gaining traction in AI-driven drug discovery.

As the scientific community continues to explore sulfone chemistry, 2,2-dimethyl-3-(2-nitroethyl)-1lambda6-thiolane-1,1-dione remains a compound of high interest. Its versatility and potential across multiple industries underscore its value in advancing both human health and environmental sustainability. Future studies may unlock further applications, solidifying its role in next-generation chemical innovations.